3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propylindol-2-one
• InChI: InChI=1S/C20H21NO3/c1-3-12-21-17-7-5-4-6-16(17)20(24,19(21)23)13-18(22)15-10-8-14(2)9-11-15/h4-11,24H,3,12-13H2,1-2H3
• InChI Key: MUFDUDIYFCCFGJ-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)C)O

Description

3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as MMPI or Marimastat, is a potent inhibitor of matrix metalloproteinases (MMPs). MMPs are a family of zinc-dependent endopeptidases that play a crucial role in extracellular matrix remodeling and tissue repair. MMPI has been extensively studied for its potential therapeutic applications in cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one inhibits MMPs by binding to the active site of the enzyme and preventing substrate binding and catalysis. MMPs are involved in the degradation of various components of the extracellular matrix, including collagen, elastin, and proteoglycans. By inhibiting MMP activity, 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one can prevent the breakdown of the extracellular matrix and promote tissue repair.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have a wide range of biochemical and physiological effects, including inhibition of tumor growth and metastasis, suppression of inflammation, and prevention of cardiovascular diseases. 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has also been shown to have anti-angiogenic effects by inhibiting the formation of new blood vessels, which is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potent inhibitory activity against MMPs, which allows for the study of the role of MMPs in various biological processes. However, 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has some limitations, including its low selectivity for different MMP isoforms and potential off-target effects. In addition, 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one can be unstable in aqueous solutions and may require special handling and storage conditions.

Future Directions

There are several future directions for research on 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, including the development of more selective MMP inhibitors, the investigation of the role of MMPs in various diseases, and the exploration of novel therapeutic applications for 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. In addition, the use of 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in combination with other therapies, such as chemotherapy and immunotherapy, may enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one can be synthesized through a multi-step process starting from 2-nitrobenzaldehyde and 4-methylphenylacetic acid. The key step involves the condensation of 2-nitrobenzaldehyde with 4-methylphenylacetic acid to form the corresponding Schiff base, which is then reduced to the amine using sodium borohydride. The amine is then reacted with propyl acetoacetate and cyclized to form the dihydroindolone ring system. The final product is obtained by selective oxidation of the secondary alcohol to the ketone using Jones reagent.

Scientific Research Applications

3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in cancer, inflammation, and cardiovascular diseases. MMPs are overexpressed in many types of cancer, where they promote tumor growth, invasion, and metastasis. 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to inhibit tumor growth and metastasis in preclinical studies and clinical trials. In addition, 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and chemokines. 3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has also been investigated for its potential use in treating cardiovascular diseases, such as atherosclerosis and restenosis, by inhibiting MMP-mediated degradation of the extracellular matrix.